Cas no 1092938-89-0 (4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate)

• Product Name: 4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate
• CAS No: 1092938-89-0
• MF: C₈H₁₁F₃O₄S
• MW: 260.230752229691
• CID: 5735271
• Update Time: 2025-10-31

4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 4-methoxy-1-cyclohexen-1-yl ester

• Inchi： 1S/C8H11F3O4S/c1-14-6-2-4-7(5-3-6)15-16(12,13)8(9,10)11/h4,6H,2-3,5H2,1H3
• InChI Key： SQXVHXHZNBAHFB-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1CCC(OC)CC=1)(=O)=O

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 275.1±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on 4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate

Comprehensive Overview of 4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate (CAS No. 1092938-89-0)

4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate (CAS No. 1092938-89-0) is a highly specialized chemical compound widely utilized in organic synthesis and pharmaceutical research. This triflate derivative is particularly valued for its role as a versatile intermediate in the construction of complex molecular architectures. With the increasing demand for fine chemicals and custom synthesis solutions, this compound has garnered significant attention from researchers and industry professionals alike.

The 4-Methoxy-1-cyclohexenyl moiety in this compound provides a unique reactivity profile, making it an excellent candidate for cross-coupling reactions and nucleophilic substitutions. Its trifluoromethanesulfonate (triflate) group is a well-known leaving group, facilitating efficient transformations under mild conditions. This characteristic is particularly relevant in the context of green chemistry, where minimizing harsh reaction conditions is a priority.

In recent years, the compound has been explored for its potential applications in drug discovery and material science. Researchers are increasingly interested in its use for synthesizing bioactive molecules and functional materials. The growing trend toward sustainable synthesis has also highlighted the importance of such intermediates, which can reduce waste and improve atom economy.

From a technical perspective, 4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate exhibits excellent stability under standard storage conditions, making it a reliable choice for laboratory use. Its compatibility with a wide range of solvents and reagents further enhances its utility in multistep synthesis workflows. These attributes align with the current focus on high-throughput screening and automated synthesis platforms in modern research.

The compound's CAS No. 1092938-89-0 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication across global supply chains. As the chemical industry continues to emphasize traceability and quality control, accurate CAS numbers have become indispensable for procurement and compliance purposes.

Looking ahead, the demand for 4-Methoxy-1-cyclohexenyl Trifluoromethanesulfonate is expected to rise, driven by advancements in catalysis and medicinal chemistry. Its role in enabling innovative synthetic routes positions it as a key player in the development of next-generation therapeutics and advanced materials. For researchers seeking high-purity intermediates or custom synthesis partners, this compound represents a valuable asset in their toolkit.